Cas no 2829-46-1 (3-Cyano-7-hydroxy-4-methylcoumarin)

3-Cyano-7-hydroxy-4-methylcoumarin is a fluorogenic coumarin derivative with notable applications in fluorescence-based assays and biochemical research. Its key structural features—the cyano group at the 3-position and the hydroxyl group at the 7-position—enhance its photophysical properties, including high quantum yield and Stokes shift, making it suitable for sensitive detection methods. The methyl substitution at the 4-position improves stability and solubility in organic solvents. This compound is particularly valuable as a fluorescent probe or building block for synthesizing advanced fluorophores. Its well-defined emission characteristics and compatibility with labeling techniques make it a reliable choice for analytical and diagnostic applications.
3-Cyano-7-hydroxy-4-methylcoumarin structure
2829-46-1 structure
Product Name:3-Cyano-7-hydroxy-4-methylcoumarin
CAS No:2829-46-1
MF:C11H7NO3
MW:201.178182840347
MDL:MFCD00674007
CID:915055
PubChem ID:24867462
Update Time:2025-05-19

3-Cyano-7-hydroxy-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-4-methyl-2-oxo-2H-chromene-3-carbonitrile
    • 3-cyano-7-hydroxy-4-methylcoumarin
    • 7-hydroxy-4-methyl-2-oxochromene-3-carbonitrile
    • 7-Hydroxy-4-methyl-3-cyan-cumarin
    • E85565
    • CAA82946
    • 7-Hydroxy-3-cyano-4-methyl coumarin
    • InChI=1/C11H7NO3/c1-6-8-3-2-7(13)4-10(8)15-11(14)9(6)5-12/h2-4,13H,1H
    • 3-Cyano-7-hydroxy-4-methylcoumarin, 97%
    • 7-HYDROXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL CYANIDE
    • J-017037
    • BDBM50305319
    • AKOS005258622
    • CS-0336045
    • 7-hydroxy-4-methyl-2-oxo-chromene-3-carbonitrile
    • CHEMBL593427
    • SCHEMBL1133508
    • PS-17821
    • DTXSID00419830
    • 2829-46-1
    • 3-Cyano-7-hydroxy-4-methylcoumarin
    • MDL: MFCD00674007
    • Inchi: 1S/C11H7NO3/c1-6-8-3-2-7(13)4-10(8)15-11(14)9(6)5-12/h2-4,13H,1H3
    • InChI Key: GLGBPOSQDAZSIZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C#N)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 201.04300
  • Monoisotopic Mass: 201.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 300-304 °C (lit.)
  • PSA: 74.23000
  • LogP: 1.67868
  • Solubility: Not determined

3-Cyano-7-hydroxy-4-methylcoumarin Security Information

3-Cyano-7-hydroxy-4-methylcoumarin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Cyano-7-hydroxy-4-methylcoumarin Related Literature

Additional information on 3-Cyano-7-hydroxy-4-methylcoumarin

Comprehensive Guide to 3-Cyano-7-hydroxy-4-methylcoumarin (CAS No. 2829-46-1): Properties, Applications, and Research Insights

3-Cyano-7-hydroxy-4-methylcoumarin (CAS No. 2829-46-1) is a versatile coumarin derivative widely recognized for its unique photophysical properties and applications in fluorescent probes, biochemical sensing, and material science. This compound belongs to the heterocyclic organic compounds family, characterized by a cyano group at the 3-position and a hydroxyl group at the 7-position, which enhance its reactivity and solubility in polar solvents. Researchers and industries value this molecule for its high quantum yield and Stokes shift, making it ideal for optical applications.

In recent years, the demand for advanced fluorescent dyes like 3-Cyano-7-hydroxy-4-methylcoumarin has surged due to its role in bioimaging and diagnostic tools. A trending topic in scientific communities is its potential in early disease detection, particularly in cancer biomarkers and neurodegenerative studies. Users frequently search for "coumarin-based sensors" or "how to synthesize 3-Cyano-7-hydroxy-4-methylcoumarin," reflecting growing interest in its synthetic pathways and industrial-scale production.

The compound’s chemical stability and pH sensitivity also make it a candidate for environmental monitoring, such as detecting heavy metal ions in water. SEO-optimized queries like "best fluorescent dyes for research" or "coumarin derivatives for biosensing" align with its expanding applications. Additionally, its low toxicity and biocompatibility are often highlighted in forums discussing safe laboratory reagents.

From a synthetic chemistry perspective, 3-Cyano-7-hydroxy-4-methylcoumarin is typically prepared via Pechmann condensation or Knoevenagel reaction, with modifications to optimize yield. Recent publications emphasize green chemistry approaches, addressing user concerns about sustainable synthesis. Questions like "how to improve coumarin fluorescence efficiency" or "solvent effects on coumarin derivatives" are common in academic discussions.

In the pharmaceutical sector, this compound is explored for its antioxidant and anti-inflammatory properties, though it remains primarily a research-grade chemical. Its structural analogs are investigated for drug delivery systems, linking to popular searches such as "coumarin in medicinal chemistry."

For material scientists, 3-Cyano-7-hydroxy-4-methylcoumarin serves as a building block for organic electronics, including OLEDs and solar cells. Its tunable emission properties cater to queries like "organic dyes for energy applications."

In summary, 3-Cyano-7-hydroxy-4-methylcoumarin (CAS No. 2829-46-1) bridges multiple disciplines, from life sciences to renewable energy. Its adaptability to cutting-edge research ensures continued relevance, while SEO-driven content around its applications and synthesis meets user intent effectively.

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